Cas no 1861827-41-9 ((3-Fluoro-4-nitrophenyl)methanethiol)

• Product Name: (3-Fluoro-4-nitrophenyl)methanethiol
• CAS No: 1861827-41-9
• MF: C₇H₆FNO₂S
• MW: 187.191443920135
• CID: 6020720
• PubChem ID: 130568994
• Update Time: 2025-05-23

(3-Fluoro-4-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1861827-41-9
• (3-fluoro-4-nitrophenyl)methanethiol
• EN300-1850332
• (3-Fluoro-4-nitrophenyl)methanethiol

• Inchi： 1S/C7H6FNO2S/c8-6-3-5(4-12)1-2-7(6)9(10)11/h1-3,12H,4H2
• InChI Key： CAFTUUXFTACDJV-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=C(C=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.01032777g/mol
• Monoisotopic Mass: 187.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.8Ų

Additional information on (3-Fluoro-4-nitrophenyl)methanethiol

Introduction to (3-Fluoro-4-nitrophenyl)methanethiol (CAS No. 1861827-41-9)

(3-Fluoro-4-nitrophenyl)methanethiol, with the CAS number 1861827-41-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various synthetic applications and potential therapeutic developments.

The molecular structure of (3-Fluoro-4-nitrophenyl)methanethiol consists of a phenyl ring substituted with both a fluorine atom at the 3-position and a nitro group at the 4-position, linked to a methanethiol moiety. This specific arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in constructing more complex molecules.

In recent years, researchers have been exploring the applications of (3-Fluoro-4-nitrophenyl)methanethiol in the development of novel pharmaceuticals. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, is particularly attractive in drug design. Additionally, the nitro group can be further functionalized, allowing for the synthesis of diverse derivatives with tailored properties.

One of the most promising areas of research involving (3-Fluoro-4-nitrophenyl)methanethiol is its use as a precursor in the synthesis of bioactive molecules. Studies have shown that this compound can be effectively incorporated into larger molecular frameworks to create potent inhibitors or activators of various biological pathways. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity, which could lead to new treatments for metabolic disorders and inflammatory diseases.

The chemical reactivity of (3-Fluoro-4-nitrophenyl)methanethiol also makes it a valuable tool in synthetic chemistry. The methanethiol group can undergo various transformations, such as nucleophilic substitution or condensation reactions, enabling the construction of complex heterocyclic compounds. These reactions are particularly useful in the preparation of pharmacophores found in many active pharmaceutical ingredients (APIs).

Advances in computational chemistry have further enhanced the understanding and application of (3-Fluoro-4-nitrophenyl)methanethiol. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These simulations have revealed that the compound can bind to specific pockets on enzymes and receptors, suggesting its potential as a scaffold for drug development.

In addition to its pharmaceutical applications, (3-Fluoro-4-nitrophenyl)methanethiol has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Researchers are exploring its potential in creating more efficient light-emitting diodes (LEDs) and solar cells by leveraging its ability to absorb and emit light across specific wavelengths.

The synthesis of (3-Fluoro-4-nitrophenyl)methanethiol itself is an intricate process that requires careful optimization to ensure high yield and purity. Recent methodologies have focused on green chemistry principles, utilizing catalytic systems that minimize waste and energy consumption. These advancements not only improve the sustainability of production but also enhance scalability for industrial applications.

Ongoing research continues to uncover new possibilities for (3-Fluoro-4-nitrophenyl)methanethiol. Collaborative efforts between academia and industry are driving innovation, leading to novel applications across multiple disciplines. As our understanding of this compound grows, so does its potential to contribute to scientific and technological progress.